Cas no 89599-21-3 (5-Pyrimidinesulfonamide, 2-amino-N-ethyl-)

• Product Name: 5-Pyrimidinesulfonamide, 2-amino-N-ethyl-
• CAS No: 89599-21-3
• MF: C₆H₁₀N₄O₂S
• MW: 202.234199047089
• CID: 5262434
• Update Time: 2026-03-09

5-Pyrimidinesulfonamide, 2-amino-N-ethyl- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinesulfonamide, 2-amino-N-ethyl-
• 2-Amino-n-ethylpyrimidine-5-sulfonamide

• Inchi： 1S/C6H10N4O2S/c1-2-10-13(11,12)5-3-8-6(7)9-4-5/h3-4,10H,2H2,1H3,(H2,7,8,9)
• InChI Key： MCTBCTOEQLBYRR-UHFFFAOYSA-N
• SMILES： C1(N)=NC=C(S(NCC)(=O)=O)C=N1

Additional information on 5-Pyrimidinesulfonamide, 2-amino-N-ethyl-

5-Pyrimidinesulfonamide, 2-amino-N-ethyl- (CAS No. 89599-21-3): An Overview of Its Structure, Properties, and Applications in Medicinal Chemistry

5-Pyrimidinesulfonamide, 2-amino-N-ethyl- (CAS No. 89599-21-3) is a versatile compound with significant potential in the field of medicinal chemistry. This compound, also known as 2-amino-N-ethylpyrimidine-5-sulfonamide, has garnered attention due to its unique chemical structure and pharmacological properties. In this article, we will delve into the structural characteristics, physical and chemical properties, and the latest research findings related to this compound.

The molecular formula of 5-Pyrimidinesulfonamide, 2-amino-N-ethyl- is C₇H₁₁N₃O₂S, and its molecular weight is approximately 189.24 g/mol. The compound features a pyrimidine ring with a sulfonamide group and an ethylamine substituent. The presence of these functional groups imparts distinct chemical and biological properties to the molecule.

In terms of physical properties, 5-Pyrimidinesulfonamide, 2-amino-N-ethyl- is a white crystalline solid at room temperature. It is soluble in water and polar organic solvents such as methanol and ethanol. The compound exhibits good stability under standard laboratory conditions but may degrade under extreme pH or temperature conditions.

The chemical reactivity of 5-Pyrimidinesulfonamide, 2-amino-N-ethyl- is influenced by its functional groups. The amino group can participate in hydrogen bonding and other intermolecular interactions, while the sulfonamide group can undergo various chemical reactions such as nucleophilic substitution and electrophilic addition. These properties make the compound a valuable intermediate in the synthesis of more complex molecules.

In the realm of medicinal chemistry, 5-Pyrimidinesulfonamide, 2-amino-N-ethyl- has shown promise in several areas of research. One notable application is in the development of antiviral agents. Recent studies have demonstrated that compounds with a similar structure exhibit potent antiviral activity against a range of viruses, including influenza and herpes simplex virus (HSV). The sulfonamide group in particular has been identified as a key structural feature contributing to this activity.

Beyond antiviral applications, 5-Pyrimidinesulfonamide, 2-amino-N-ethyl- has also been explored for its potential as an anticancer agent. Research has shown that certain derivatives of this compound can inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. For instance, a study published in the Journal of Medicinal Chemistry reported that a series of pyrimidine sulfonamides exhibited selective cytotoxicity against human breast cancer cells while sparing normal cells.

The pharmacokinetic properties of 5-Pyrimidinesulfonamide, 2-amino-N-ethyl- are another area of active investigation. Studies have indicated that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its therapeutic potential. In particular, the compound's high water solubility and low molecular weight contribute to its good oral bioavailability.

To further enhance the therapeutic efficacy of 5-Pyrimidinesulfonamide, 2-amino-N-ethyl-, researchers are exploring various structural modifications. For example, introducing additional functional groups or altering the substituents on the pyrimidine ring can modulate the compound's biological activity and pharmacokinetic properties. These efforts aim to optimize the compound for specific therapeutic applications while minimizing potential side effects.

In conclusion, 5-Pyrimidinesulfonamide, 2-amino-N-ethyl- (CAS No. 89599-21-3) is a promising compound with diverse applications in medicinal chemistry. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and potential therapeutic uses, this compound is likely to play an increasingly important role in advancing drug discovery and development efforts.